Cas no 68160-64-5 (5-benzylidene-1-phenyl-1,3-diazinane-2,4,6-trione)

• Product Name: 5-benzylidene-1-phenyl-1,3-diazinane-2,4,6-trione
• CAS No: 68160-64-5
• MF: C₁₇H₁₂N₂O₃
• MW: 292.2887840271
• CID: 1725852
• PubChem ID: 5409509
• Update Time: 2025-04-21

5-benzylidene-1-phenyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 5-benzylidene-1-phenyl-1,3-diazinane-2,4,6-trione
• AC1Q3XVB
• SureCN13848423
• 1,3-dimethyl-5-(phenylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione
• TimTec1_005062
• 5-Benzyliden-1-phenyl-barbitursaeure
• CHEMBL403400
• 1-Phenyl-5-benzyliden-barbitursaeure
• 5-benzylidene-1-phenyl-barbituric acid
• 5-benzylidene-1,3-dimethyl-barbituric acid
• 5-benzylidene-1,3-dimethyl-pyrimidine-2,4,6-trione
• CTK1H4801
• 5-benzylidene-1,3-dimethyl pyrimidine-2,4,6-trione
• ZINC03128867
• AC1MD7I7
• HMS1548G02
• 5-benzylidene-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione
• 5-benzylidene-1-phenyl-pyrimidine-2,4,6-trione
• 5-benzylidene-1,3-dimethylpyrimidine-2,4,6-trione
• 5-benzylidene-1,3-dimethyl-2,4,6(1H,3H,5H)pyrimidinetrione
• AC1Q3XVB; SureCN13848423; 1,3-dimethyl-5-(phenylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione; TimTec1_005062; 5-Benzyliden-1-phenyl-barbitursaeure; CHEMBL403400; 1-Phenyl-5-benzyliden-barbitursaeure; 5-benzylidene-1-phenyl-barbituric acid; 5-benzylidene-1,3-dimethyl-barbituric acid; 5-benzylidene-1,3-dimethyl-pyrimidine-2,4,6-trione; CTK1H4801; 5-benzylidene-1,3-dimethyl pyrimidine-2,4,6-trione; ZINC03128867; AC1MD7I7; HMS1548G02; 5-benz
• SR-01000223516
• SR-01000223516-1
• 5-benzylidene-1-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• 68160-64-5
• 1-Phenyl-5-benzylidenepyrimidine-2,4,6(1H,3H,5H)-trione
• NSC85063
• (5E)-5-benzylidene-1-phenyl-1,3-diazinane-2,4,6-trione
• HMS1585C01
• NSC-85063

• Inchi： 1S/C17H12N2O3/c20-15-14(11-12-7-3-1-4-8-12)16(21)19(17(22)18-15)13-9-5-2-6-10-13/h1-11H,(H,18,20,22)/b14-11+
• InChI Key： ZSWFJWXHZHNSHE-SDNWHVSQSA-N
• SMILES： O=C1/C(=C/C2C=CC=CC=2)/C(NC(N1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 292.08486
• Monoisotopic Mass: 292.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 66.5
• XLogP3: 2.7

Experimental Properties

• Density: 1.359
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.675
• PSA: 66.48
• LogP: 2.74680